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Introduction
PD 123319 is a potent and selective non-peptide antagonist for the Angiotensin II Type 2 (AT2)

receptor, with an IC50 of 34 nM.[1][2][3] The renin-angiotensin system (RAS) is a critical

regulator of cardiovascular homeostasis, where the Angiotensin II Type 1 (AT1) receptor

mediates most of the well-known effects of Angiotensin II, such as vasoconstriction and

inflammation.[4] In contrast, the AT2 receptor often exerts counter-regulatory and protective

effects.[4] However, the precise role of the AT2 receptor in inflammation is complex and can be

context-dependent.[5][6]

Studies have shown that blocking the AT2 receptor with PD 123319 can ameliorate

inflammation in various experimental models.[7][8] The proposed mechanism often involves the

inhibition of the NF-κB signaling pathway, a key regulator of inflammation, leading to a

reduction in the expression of pro-inflammatory cytokines and neutrophil infiltration.[7][9] These

application notes provide an overview of the effects of PD 123319 on inflammatory markers

and detailed protocols for their measurement.

Signaling Pathway of PD 123319 in Inflammation
The diagram below illustrates the role of the AT2 receptor in Angiotensin II-mediated

inflammation and the inhibitory action of PD 123319. Angiotensin II can signal through the AT2

receptor, which, in certain inflammatory contexts, can lead to the activation of the NF-κB
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pathway and subsequent transcription of pro-inflammatory cytokines. PD 123319 selectively

blocks the AT2 receptor, thereby inhibiting this downstream inflammatory cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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